Cas no 1356068-53-5 (3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester)

• Product Name: 3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester
• CAS No: 1356068-53-5
• MF: C₁₇H₂₄BN₃O₂
• MW: 313.202363967896
• MDL: MFCD18434468
• CID: 1039303
• PubChem ID: 53217325
• Update Time: 2025-06-15

3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
• 3-Cyano-2-piperidinopyridine-5-boronic acid,pinacol ester
• A-3573
• 2-piperidin-1-yl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
• MFCD18434468
• AT14378
• 3-Cyano-2-piperidinopyridine-5-boronic acid pinacol ester
• DTXSID60682386
• CS-0174441
• 2-(Piperidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
• 1356068-53-5
• BS-25290
• 3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester
• A886985
• AKOS016001093

• MDL： MFCD18434468
• Inchi： 1S/C17H24BN3O2/c1-16(2)17(3,4)23-18(22-16)14-10-13(11-19)15(20-12-14)21-8-6-5-7-9-21/h10,12H,5-9H2,1-4H3
• InChI Key： QCRHFVYELHMBLL-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C(C#N)=C2)N2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 313.19600
• Monoisotopic Mass: 313.1961572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.38000
• LogP: 2.30778

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester

Comprehensive Introduction to 3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester (CAS 1356068-53-5)

3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester (CAS 1356068-53-5) is a high-value boronic ester derivative widely recognized for its pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern pharmaceutical and materials science research. This compound features a unique cyano-substituted pyridine core coupled with a piperidine moiety, enhancing its reactivity and selectivity in C-C bond formation. Its pinacol boronic ester group ensures excellent stability under ambient conditions, making it a preferred choice for high-throughput screening and drug discovery applications.

Recent trends in AI-driven drug design and green chemistry have amplified interest in boronic acid derivatives like CAS 1356068-53-5. Researchers frequently search for "how to optimize Suzuki coupling with boronic esters" or "stable boronic acid alternatives for medicinal chemistry," highlighting the demand for compounds with improved synthetic efficiency and low toxicity. This compound addresses these needs by offering a balance between reactivity and handling safety, aligning with the industry's shift toward sustainable synthesis.

The structural versatility of 3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester enables its use in diverse applications, from small-molecule inhibitors targeting kinase pathways to OLED materials development. Its electron-withdrawing cyano group and boron-based functionalization make it particularly valuable for designing fluorescent probes and catalytic ligands. Notably, its compatibility with microwave-assisted synthesis has been explored in recent publications, addressing the growing demand for "fast-track organic synthesis techniques."

From a supply chain perspective, CAS 1356068-53-5 has gained attention due to its increasing use in preclinical studies for oncological and CNS drug candidates. Quality parameters such as HPLC purity >98% and low heavy metal content are critical for end-users, as reflected in search queries like "certified boronic ester suppliers for drug development." The compound's long-term storage stability at -20°C further enhances its practicality for global distribution.

Emerging studies on boron neutron capture therapy (BNCT) have also spotlighted derivatives of this compound class. While CAS 1356068-53-5 itself isn't directly utilized in BNCT, its structural analogs are investigated for boron delivery systems, creating indirect relevance to this cancer treatment innovation. This connection aligns with frequent searches for "boron-containing compounds in precision medicine," demonstrating the intersection of cutting-edge therapeutics and specialty chemicals.

In analytical characterization, advanced techniques like 2D NMR and LC-MS/MS are employed to verify the integrity of 3-Cyano-2-piperidinopyridine-5-boronic acid, pinacol ester. The compound's distinctive mass fragmentation pattern (m/z 299 [M+H]+) serves as a key identifier, addressing common user questions about "how to validate boronic ester structures." Regulatory compliance with REACH and FDA guidelines for pharmaceutical intermediates further underscores its suitability for GMP manufacturing environments.